Cas no 1994112-67-2 ((1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine)

• Product Name: (1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine
• CAS No: 1994112-67-2
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6339406
• PubChem ID: 165897210
• Update Time: 2025-05-30

(1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine
• 1994112-67-2
• EN300-1143960
• [(1-ethoxy-3,4-dimethylcyclohexyl)methyl](methyl)amine

• Inchi： 1S/C12H25NO/c1-5-14-12(9-13-4)7-6-10(2)11(3)8-12/h10-11,13H,5-9H2,1-4H3
• InChI Key： SCTIDUSPMADFCH-UHFFFAOYSA-N
• SMILES： O(CC)C1(CNC)CCC(C)C(C)C1

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on (1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine

Introduction to (1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine (CAS No. 1994112-67-2)

(1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine (CAS No. 1994112-67-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, also known as Ethoxydimethylcyclohexylmethyl(methyl)amine, is characterized by its cyclohexyl ring substituted with ethoxy and dimethyl groups, along with a methylamine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The synthesis of (1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine involves a series of well-defined chemical reactions, including the formation of the cyclohexyl ring, the introduction of the ethoxy and dimethyl substituents, and the final coupling with methylamine. Recent studies have explored various synthetic routes to optimize yield and purity, with a focus on green chemistry principles to minimize environmental impact.

In terms of physical properties, (1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits stability under standard laboratory conditions but may degrade upon exposure to strong acids or bases.

The biological activity of (1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine has been a focal point of recent research. Preliminary studies have shown that it possesses potent anti-inflammatory properties, which could be attributed to its ability to modulate key signaling pathways involved in inflammation. Additionally, the compound has demonstrated promising neuroprotective effects in vitro and in animal models, suggesting potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Pharmacokinetic studies have revealed that (1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound is primarily metabolized in the liver via cytochrome P450 enzymes and is excreted through both renal and hepatic pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of (1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings have paved the way for further clinical development and potential commercialization.

In addition to its therapeutic potential, (1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine has also been investigated for its use as a chemical intermediate in the synthesis of other biologically active compounds. Its versatile reactivity makes it a valuable building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

The environmental impact of (1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine is another area of active research. Studies have shown that it degrades readily in soil and water under natural conditions, minimizing its persistence in the environment. However, proper disposal methods are still recommended to ensure environmental safety.

In conclusion, (1-ethoxy-3,4-dimethylcyclohexyl)methyl(methyl)amine (CAS No. 1994112-67-2) represents a promising compound with diverse applications in medicine and chemical synthesis. Its unique structure and favorable biological properties make it an exciting area of ongoing research and development. As more data becomes available from clinical trials and environmental studies, the full potential of this compound will likely be realized.